Cas no 2228582-14-5 (tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate
• CAS No: 2228582-14-5
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 5934976
• PubChem ID: 165654963
• Update Time: 2025-05-21

tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate
• 2228582-14-5
• tert-butyl N-[2-methyl-4-(3-sulfanylpropyl)phenyl]carbamate
• EN300-1884840

• Inchi： 1S/C15H23NO2S/c1-11-10-12(6-5-9-19)7-8-13(11)16-14(17)18-15(2,3)4/h7-8,10,19H,5-6,9H2,1-4H3,(H,16,17)
• InChI Key： IZOZFOWUOWSAAQ-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.14495015g/mol
• Monoisotopic Mass: 281.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate

Comprehensive Guide to tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate (CAS No. 2228582-14-5)

tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate (CAS No. 2228582-14-5) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug development and material science. The presence of a sulfanylpropyl group enhances its reactivity, making it valuable for applications in medicinal chemistry and targeted synthesis.

The molecular structure of tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate includes a tert-butyl group, which provides steric hindrance and stability, and a phenylcarbamate moiety that contributes to its binding properties. Researchers often explore this compound for its potential in enzyme inhibition and bioactive molecule synthesis. Given the rising interest in sulfur-containing compounds for therapeutic applications, this molecule has garnered attention in recent studies.

One of the key advantages of tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate is its role in peptide modification and drug delivery systems. The sulfhydryl (-SH) group allows for selective conjugation with other biomolecules, making it useful in bioconjugation chemistry. This feature aligns with the growing demand for targeted drug therapies and precision medicine, which are currently trending topics in pharmaceutical research.

In addition to its pharmaceutical applications, tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate is also studied for its potential in material science. The compound’s ability to form stable intermediates makes it a candidate for polymer synthesis and surface modification. Researchers are investigating its use in creating functionalized nanomaterials, which are highly sought after in industries like electronics and coatings.

The synthesis of tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and thiol-ene click chemistry. These methods are frequently discussed in academic forums and patent literature, reflecting the compound’s relevance in modern synthetic chemistry. As the demand for green chemistry and sustainable synthesis increases, optimizing these processes remains a hot topic.

Market trends indicate a rising interest in sulfur-functionalized compounds like tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate, driven by their applications in biopharmaceuticals and advanced materials. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients. Its unique properties position it as a valuable building block in drug discovery pipelines.

For researchers and industry professionals, understanding the stability and storage conditions of tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate is crucial. The compound should be stored under inert conditions to prevent oxidation of the sulfhydryl group. Proper handling ensures its longevity and efficacy in experimental settings, a consideration often highlighted in laboratory safety protocols.

In summary, tert-butyl N-2-methyl-4-(3-sulfanylpropyl)phenylcarbamate (CAS No. 2228582-14-5) is a multifaceted compound with significant potential in pharmaceutical development, material science, and bioconjugation. Its unique structural features and reactivity make it a subject of ongoing research, aligning with current trends in drug design and sustainable chemistry. As scientific advancements continue, this compound is expected to play a pivotal role in innovative applications.